Cas no 133362-56-8 (2-Acetyl-1,3,6,8-tetrahydroxyanthraquinone)
133362-56-8 structure
Product Name:2-Acetyl-1,3,6,8-tetrahydroxyanthraquinone
CAS No:133362-56-8
MF:C16H10O7
MW:314.246405124664
CID:223247
Update Time:2023-08-03
2-Acetyl-1,3,6,8-tetrahydroxyanthraquinone Chemical and Physical Properties
Names and Identifiers
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- 9,10-Anthracenedione,2-acetyl-1,3,6,8-tetrahydroxy-
- Haematommone
- 2-Acetyl-1,3,6,8-tetrahydroxyanthraquinone
-
- Inchi: 1S/C16H10O7/c1-5(17)11-10(20)4-8-13(15(11)22)16(23)12-7(14(8)21)2-6(18)3-9(12)19/h2-4,18-20,22H,1H3
- InChI Key: OVWIVSWXKVYPAG-UHFFFAOYSA-N
- SMILES: OC1=C(C(C)=O)C(=CC2C(C3C=C(C=C(C=3C(C=21)=O)O)O)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 545
- Topological Polar Surface Area: 132
2-Acetyl-1,3,6,8-tetrahydroxyanthraquinone Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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